Cas no 21076-23-3 (3-amino-1-benzyl-3-methylthiourea)

3-amino-1-benzyl-3-methylthiourea structure
21076-23-3 structure
Product Name:3-amino-1-benzyl-3-methylthiourea
CAS No:21076-23-3
MF:C9H13N3S
MW:195.284620046616
CID:911062
PubChem ID:2376171
Update Time:2025-04-19

3-amino-1-benzyl-3-methylthiourea Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-benzyl-1-methylthiourea
    • N-BENZYL-1-METHYLHYDRAZINECARBOTHIOAMIDE
    • 2-methyl-4-benzylthiosemicarbazide
    • 4-Benzyl-2-methyl-thiosemicarbazid
    • HMS2383P22
    • 3-amino-1-benzyl-3-methylthiourea
    • Z56851283
    • SMR000155436
    • Hydrazinecarbothioamide, 1-methyl-N-(phenylmethyl)-
    • 21076-23-3
    • AKOS000116614
    • MLS000536043
    • DTXSID50368309
    • CS-0219377
    • G33999
    • EN300-03846
    • CHEMBL1386005
    • Inchi: 1S/C9H13N3S/c1-12(10)9(13)11-7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
    • InChI Key: HIAIXBMYEIAKJX-UHFFFAOYSA-N
    • SMILES: S=C(N(C)N)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.08300
  • Monoisotopic Mass: 195.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 73.38000
  • LogP: 1.95780

3-amino-1-benzyl-3-methylthiourea Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-amino-1-benzyl-3-methylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A595898-50mg
3-amino-1-benzyl-3-methylthiourea
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$ 50.00 2022-06-08
TRC
A595898-100mg
3-amino-1-benzyl-3-methylthiourea
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100mg
$ 95.00 2022-06-08
TRC
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500mg
$ 320.00 2022-06-08
Enamine
EN300-03846-0.05g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
0.05g
$42.0 2025-02-21
Enamine
EN300-03846-0.1g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
0.1g
$66.0 2025-02-21
Enamine
EN300-03846-0.25g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
0.25g
$92.0 2025-02-21
Enamine
EN300-03846-0.5g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
0.5g
$175.0 2025-02-21
Enamine
EN300-03846-1.0g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
1.0g
$256.0 2025-02-21
Enamine
EN300-03846-2.5g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
2.5g
$503.0 2025-02-21
Enamine
EN300-03846-5.0g
3-amino-1-benzyl-3-methylthiourea
21076-23-3 95.0%
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$743.0 2025-02-21
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